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Compound of Interest

Compound Name: 2-Hydroxytetrahydropyran

Cat. No.: B1345630

For the modern researcher, scientist, and drug development professional, a deep and intuitive
understanding of chemical safety is not merely a matter of compliance but a cornerstone of
scientific integrity and innovation. This guide provides essential, immediate safety and logistical
information for handling 2-Hydroxytetrahydropyran (CAS No. 694-54-2), a common
laboratory chemical. Our goal is to move beyond rote recitation of safety data, offering instead
a framework of understanding that empowers you to work safely and effectively.

The Hazard Profile of 2-Hydroxytetrahydropyran:
Understanding the "Why"

2-Hydroxytetrahydropyran is classified as a hazardous chemical, and a thorough
understanding of its specific risks is the foundation of safe handling.[1] According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), its primary
hazards are:

 Skin Irritation (Category 2): Causes skin irritation.[1][2]
o Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

» Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[1][2]

These classifications are not abstract warnings; they are direct predictions of the chemical's
interaction with biological tissues. The irritation potential likely stems from its chemical structure
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and reactivity, necessitating a proactive and comprehensive approach to personal protection.

Core Directive: Personal Protective Equipment
(PPE)

The selection of appropriate PPE is your first and most critical line of defense. The following
table outlines the minimum required PPE for handling 2-Hydroxytetrahydropyran, along with
the rationale for each.
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PPE Component

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.[3]

Given its classification as a
serious eye irritant, direct
contact with even a small
amount of 2-
Hydroxytetrahydropyran can
cause significant discomfort
and potential damage.[1][2]
Standard safety glasses are
insufficient; fully sealed
goggles are required to protect

against splashes and vapors.

Hand Protection

Wear appropriate protective
gloves to prevent skin
exposure.[4] Gloves must be

inspected prior to use.

As a skin irritant, direct contact
can lead to redness,
inflammation, and discomfort.
[4][5] The choice of glove
material should be based on
the specific laboratory task and
potential for incidental or
prolonged contact. Nitrile
gloves are a common and
effective choice for many

laboratory applications.

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin
exposure.[4] This includes a
flame-retardant antistatic

protective clothing.

A standard laboratory coat is
the minimum requirement to
protect against accidental
spills. For larger quantities or
tasks with a higher risk of
splashing, consider additional
protective clothing such as an

apron or coveralls.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if

exposure limits are exceeded

Because 2-
Hydroxytetrahydropyran may
cause respiratory irritation, all

handling should be performed
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or if irritation or other in a well-ventilated area,

symptoms are experienced.[1] preferably within a chemical

[4] fume hood.[2][6] If symptoms
such as coughing or throat
irritation occur, or if work is
being done outside of a fume
hood, a respirator is

necessary.

Operational Plan: A Step-by-Step Guide to Safe
Handling

Adherence to a standardized operational workflow is crucial for minimizing risk. The following
protocol outlines the key stages of handling 2-Hydroxytetrahydropyran, from preparation to
disposal.

Pre-Handling Checklist:

o Location Verification: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[1][4]

e Ventilation: Confirm that the chemical fume hood is operational and has a valid inspection
sticker.

e PPE Donning: Put on all required PPE as outlined in the table above.

o Material Gathering: Assemble all necessary equipment and reagents before introducing 2-
Hydroxytetrahydropyran to the workspace.

Handling Protocol:

o Chemical Transfer: When transferring 2-Hydroxytetrahydropyran, do so slowly and
carefully to avoid splashing. Use a funnel for transfers into narrow-mouthed containers.

o Heating: If heating is required, be aware that 2-Hydroxytetrahydropyran is a combustible
liquid.[5] Keep it away from open flames, hot surfaces, and sources of ignition.[5]
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Spill Management: In the event of a small spill, absorb the material with an inert absorbent
such as vermiculite, sand, or earth.[1][4] Place the absorbed material into a suitable, closed
container for disposal.[1][4] Do not allow the chemical to enter drains.[6]

Post-Handling and Storage:

Container Sealing: Tightly close the container immediately after use.[1][4]

Storage: Store the container in a cool, dry, and well-ventilated place.[1][4][6] The storage
area should be away from incompatible materials such as strong oxidizing agents.[1][4]

Decontamination: Thoroughly clean the work area after handling is complete.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves
should be removed last.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[1][6]

Disposal Plan: A Commitment to Environmental
Responsibility

Proper disposal of 2-Hydroxytetrahydropyran and any contaminated materials is a critical

final step.

Waste Collection: Collect all waste materials, including excess 2-Hydroxytetrahydropyran
and any contaminated absorbent materials, in a designated and properly labeled hazardous
waste container.

Labeling: Ensure the waste container is clearly labeled with the full chemical name and
associated hazards.

Disposal: Dispose of the contents and the container at an approved waste disposal plant.[1]
[5][6] Adhere to all local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling 2-Hydroxytetrahydropyran
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Caption: Workflow for the safe handling and disposal of 2-Hydroxytetrahydropyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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